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Compound of Interest

Compound Name: 2-(2-Methoxyethoxy)aniline

Cat. No.: B1274159

For Immediate Reference: Essential Safety and Logistical Information for Laboratory
Professionals

This document provides crucial safety protocols and logistical plans for the handling and
disposal of 2-(2-Methoxyethoxy)aniline (CAS No. 72806-66-7). The following procedural
guidance is designed to ensure the safety of researchers, scientists, and drug development
professionals. By adhering to these protocols, you can minimize risks and maintain a safe
laboratory environment.

Immediate Safety Concerns and Personal Protective
Equipment (PPE)

2-(2-Methoxyethoxy)aniline is classified as an acute toxicant if swallowed and a serious eye
irritant. While specific toxicological data for this compound is limited, its structural similarity to
aniline suggests that it should be handled with caution to avoid potential skin absorption and
other health effects associated with anilines.[1][2] Therefore, a comprehensive PPE strategy is
mandatory.

Recommended Personal Protective Equipment

Proper selection and use of PPE are the most critical lines of defense against exposure. The
following table summarizes the recommended PPE for handling 2-(2-Methoxyethoxy)aniline.
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PPE Category

Specification

Rationale

Hand Protection

Nitrile or Neoprene gloves.
Double gloving is
recommended for extended

handling.

While specific breakthrough
data for 2-(2-
Methoxyethoxy)aniline is
unavailable, data for Aniline
indicates that Nitrile and
Neoprene offer good to
excellent protection.[2]
Breakthrough times for Aniline
with Ansell Nitrile gloves are
reported to be greater than

480 minutes.

Eye and Face Protection

Chemical safety goggles and a

face shield.

Protects against splashes and
vapors that can cause serious

eye irritation.

Respiratory Protection

Use in a well-ventilated area or
a chemical fume hood. For
situations with a potential for
higher exposure, a NIOSH-
approved respirator with an
organic vapor cartridge is

recommended.

Prevents inhalation of

potentially harmful vapors.

Skin and Body Protection

Alab coat, long pants, and
closed-toe shoes are
mandatory. For larger
quantities or in case of a spill,
chemical-resistant clothing is

advised.

Minimizes the risk of skin

contact and absorption.

Occupational Exposure Limits (for Aniline as a reference):

e OSHA PEL (Permissible Exposure Limit): 5 ppm (19 mg/m3) 8-hour TWA[3]

e NIOSH REL (Recommended Exposure Limit): 2 ppm (7.6 mg/m3) 10-hour TWA[3]
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e ACGIH TLV (Threshold Limit Value): 2 ppm 8-hour TWA[2]

Operational Plan for Safe Handling

A systematic approach to handling 2-(2-Methoxyethoxy)aniline is essential to minimize the

risk of exposure.

Workflow for Handling 2-(2-Methoxyethoxy)aniline
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Operational Workflow for Handling 2-(2-Methoxyethoxy)aniline

Preparation
- Review SDS
- Don appropriate PPE
- Work in fume hood

:

Handling & Use
- Use smallest quantity necessary
- Avoid generating aerosols
- Keep containers closed

Storage

- Tightly sealed container
- Cool, dry, well-ventilated area
- Away from incompatible materials

Waste Collection
- Segregate waste
- Use labeled, sealed containers

Decontamination
- Clean work area and equipment
- Remove and dispose of PPE correctly
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Chemical Spill Response Workflow

Spill Occurs

Evacuate Immediate Area
& Alert Others

Assess Spill Size
& Hazard Level

Small Spill
(Manageable by trained personnel)

Large Spill
(Contact EHS)

Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

Contain Spill
(Use absorbent material)

Clean Up Spill
- Absorb liquid
- Place in sealed container

Decontaminate Area
& Equipment

Dispose of Waste
(As hazardous waste)

Report Incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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